5-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}-N-(3,4,5-trimethoxyphenyl)furan-2-carboxamide

Specification

• Molecular Formula: C21H23N3O5S
• Molecular Weight: 429.5 g/mol
• IUPAC Name: 5-[(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl]-N-(3,4,5-trimethoxyphenyl)furan-2-carboxamide
• Standard InChI: InChI=1S/C21H23N3O5S/c1-12-8-13(2)23-21(22-12)30-11-15-6-7-16(29-15)20(25)24-14-9-17(26-3)19(28-5)18(10-14)27-4/h6-10H,11H2,1-5H3,(H,24,25)
• Standard InChI Key: DHWLYIJCQZJIFM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)SCC2=CC=C(O2)C(=O)NC3=CC(=C(C(=C3)OC)OC)OC)C

Introduction

5-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}-N-(3,4,5-trimethoxyphenyl)furan-2-carboxamide is a complex organic compound featuring a furan ring, a pyrimidine moiety, and a trimethoxyphenyl group. This compound is of interest in various fields of chemistry and pharmacology due to its potential biological activities and structural complexity.

Synthesis Methods

The synthesis of such compounds typically involves multiple steps, including:

• Formation of the Pyrimidine Moiety: Synthesis of 4,6-dimethylpyrimidin-2-ylthiol.

• Furan Ring Synthesis: Preparation of the furan-2-carboxylic acid or its derivatives.

• Coupling Reactions: Linking the pyrimidine and furan moieties via a sulfanyl group.

• Amidation: Introduction of the 3,4,5-trimethoxyphenyl group to form the carboxamide.

Biological Activities

While specific biological activities of this compound may not be widely documented, similar compounds often exhibit:

• Antimicrobial Properties: Due to the presence of pyrimidine and furan rings.

• Antioxidant Activity: Potentially attributed to the trimethoxyphenyl group.

• Cytotoxic Effects: Possible due to the complex structure and functional groups.

Research Findings

Research on compounds with similar structures suggests potential applications in:

• Pharmaceuticals: As leads for drug development targeting various diseases.

• Agriculture: As potential fungicides or pesticides.